Cas no 170709-41-8 (N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide))

• Product Name: N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide)
• CAS No: 170709-41-8
• MF: C₂₈H₂₈N₂O₄S₂
• MW: 520.662924766541
• MDL: MFCD00269674
• CID: 138118
• Update Time: 2025-04-19

N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide)
• (1S,2S)-N,N'-DI-P-TOLUENESULFONYL-1,2-DIPHENYL-1,2-ETHYLENEDIAMINE
• Benzenesulfonamide,N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis[4-methyl-
• (1S,2S)-1,2-N,N'-bis(p-toluenesulfonylamino)-1,2-diphenylethane
• (1S,2S)-N,N'-bis((4-methylphenyl)sulfonyl)-1,2-diphenylethane-1,2-diamine
• (1S,2S)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine
• (1S,2S)-N,N'-DITOSYL-1,2-DIPHENYL-1,2-ETHANEDIAMINE
• (S,S)-[N,N'-bis(p-toluenesulfonyl)-1,2-diamino-1,2-diphenyl]ethane
• (S,S)-1,2-bis(p-toluenesulfonylamino)-1,2-diphenylethane
• N,N'-((1S,2S)-1,2-diphenylethane-1,2-diyl)bis(toluenesulfonamide)
• N,N'-[(1S,2S)-1,2-Diphenyl-1,2-Ethanediyl]Bis[4-Methyl-Benze
• 1S,2S-N,N'-Di-p-Toluenesulphonyl-1,2- Diphenyl-1,2-Ethylenediamine
• (1S,2S)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine,99%e.e.
• (1S,2S)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine, min. 98%
• (1S,2S)-N,N'-Di-p-toluenesulfonyl-1,2-diphenyl-1,2-ethylenediamine,98%

• MDL： MFCD00269674
• Inchi： 1S/C28H28N2O4S2/c1-21-13-17-25(18-14-21)35(31,32)29-27(23-9-5-3-6-10-23)28(24-11-7-4-8-12-24)30-36(33,34)26-19-15-22(2)16-20-26/h3-20,27-30H,1-2H3/t27-,28-/m0/s1
• InChI Key： SJEDVDWSFHJKIZ-NSOVKSMOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 520.14900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 92.3

Experimental Properties

• Color/Form: White solid
• Density: 1.1673 (rough estimate)
• Melting Point: 202-204 °C
• Refractive Index: 1.6510 (estimate)
• PSA: 109.10000
• LogP: 7.98620
• Solubility: Not available

N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes